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Compound of Interest

Compound Name: cis-Tranexamic acid-13C2,15N

Cat. No.: B10783442 Get Quote

This document provides essential safety and logistical information for the proper disposal of

cis-Tranexamic acid-13C2,15N, a stable isotope-labeled compound intended for research

use. Adherence to these procedures is critical for maintaining a safe laboratory environment

and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before handling or disposing of cis-Tranexamic acid-13C2,15N, it is imperative to be familiar

with its hazard profile. While this compound is not classified as hazardous waste, it can cause

serious eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses or goggles.[1]

Hand Protection: Wear protective gloves. Inspect gloves prior to use and dispose of them in

accordance with good laboratory practices.

Body Protection: A laboratory coat is recommended.

In Case of Exposure:

Eyes: Immediately rinse cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so. Continue rinsing. If eye irritation persists, seek

medical advice or attention.[1]
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Skin: Wash off with soap and plenty of water.

Inhalation: Move the person to fresh air.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Chemical and Physical Properties
A summary of the key properties of Tranexamic acid, the parent compound, is provided below.

This information is crucial for understanding its behavior and potential environmental impact.

Property Value

CAS Number 1292837-95-6 (for trans-isomer)

Molecular Formula C₈H₁₅NO₂ (for the labeled compound)

Appearance Solid powder

Solubility Freely soluble in water and glacial acetic acid

Acute Toxicity (Oral LD50, Rat) > 15,000 mg/kg[2]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of cis-
Tranexamic acid-13C2,15N. This process is designed to minimize environmental release and

ensure the safety of laboratory personnel.
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Preparation

Disposal

Handover

Wear appropriate PPE:
Safety glasses, gloves, lab coat

Consult your institution's
Environmental Health & Safety (EHS) office

for specific local regulations

Crucial First Step

Collect waste in a designated,
properly labeled, and sealed container

Proceed with Caution

Do NOT dispose of down the drain
or in regular trash

Store the waste container in a
secure, designated area

Arrange for pickup by your
institution's hazardous waste program

Final Stage

Complete all required waste disposal forms

Click to download full resolution via product page

Disposal Workflow for cis-Tranexamic acid-13C2,15N
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Detailed Steps:

Consult Local Regulations: Before beginning any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) office to ensure compliance with all local

and national regulations.

Wear Appropriate PPE: At a minimum, wear safety glasses, gloves, and a lab coat.

Collect Waste:

Collect all waste material, including any unused product and contaminated disposable

items (e.g., weigh boats, pipette tips), in a designated waste container.

The container must be made of a compatible material, be in good condition, and have a

secure lid.

Label Container: Clearly label the waste container with the chemical name ("cis-Tranexamic
acid-13C2,15N") and any other information required by your institution.

Avoid Sewer Disposal: Do not dispose of cis-Tranexamic acid-13C2,15N down the drain.[2]

Its high water solubility means it can easily enter aquatic systems.

Store Securely: Store the sealed waste container in a designated and secure area, away

from incompatible materials, until it is collected for disposal.

Arrange for Pickup: Contact your EHS office to arrange for the pickup and disposal of the

chemical waste. Follow their specific procedures for waste handover.

Logical Relationship of Safety and Disposal
The following diagram illustrates the relationship between the chemical's properties, the

necessary safety precautions, and the resulting disposal procedures.
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Chemical Properties Safety Precautions

Disposal Procedures

Causes Serious Eye Irritation
(H319) Wear Eye Protection

Low Acute Toxicity Standard Chemical Handling
(Gloves, Lab Coat)

Water Soluble Do NOT Dispose Down Drain

Segregated Chemical Waste

Click to download full resolution via product page

Relationship between Properties, Safety, and Disposal

By understanding the properties of cis-Tranexamic acid-13C2,15N, appropriate safety

measures can be implemented, which in turn dictate the correct disposal pathway. This

integrated approach ensures a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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